BE“GH@ Methodological & Application

Check Availability & Pricing
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Compound of Interest

Compound Name: Licam-C

Cat. No.: B1675243

Application Notes and Protocols: Licam-C

Audience: Researchers, scientists, and drug development professionals.

Introduction: Licam-C is a potent chelating agent primarily investigated for its ability to form
stable complexes with radionuclides, such as plutonium (Pu) and americium (Am).[1][2] Its
main application in research is for decorporation, the process of removing radioactive
contaminants from the body.[1][2] These application notes provide detailed protocols for the
preparation of Licam-C solutions for use in laboratory experiments, ensuring stability and
proper handling for reliable and reproducible results.

Chemical and Physical Properties

Licam-C is a solid powder with specific physicochemical properties that are critical for its
handling and preparation in experimental settings.[3]
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Property Value Source
CAS Number 75956-68-2

Molecular Formula C31H31N3015

Molecular Weight 685.59 g/mol

Appearance Solid powder

Purity >98% (typical)

Solubility Soluble in DMSO

Storage and Stability

Proper storage of Licam-C in both solid and solution form is crucial to maintain its chemical
integrity and bioactivity. The compound is stable for years when stored correctly as a solid, but

its stability in solution is more limited.

Form Storage Condition Duration

Solid Powder Dry, dark at -20°C Long-term (months to years)
Dry, dark at 0-4°C Short-term (days to weeks)

Stock Solution (in DMSO) Tightly sealed vials at -20°C Up to 1 month

Tightly sealed vials at 0-4°C Short-term (days to weeks)

Note: Before use, allow the product to equilibrate to room temperature for at least 60 minutes
prior to opening the vial. Solutions should be prepared fresh for each experiment whenever
possible.

Protocol for Preparation of Licam-C Stock Solution
(10 mM in DMSO)

This protocol details the preparation of a 10 mM stock solution of Licam-C using DMSO as the

solvent.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1675243?utm_src=pdf-body
https://www.benchchem.com/product/b1675243?utm_src=pdf-body
https://www.benchchem.com/product/b1675243?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Materials:

Licam-C solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Pipettors and sterile, nuclease-free tips
Procedure:

o Equilibrate: Allow the vial of Licam-C powder to warm to room temperature before opening
to prevent condensation.

» Weighing: Carefully weigh out the desired amount of Licam-C powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh 0.686
mg of Licam-C (Molecular Weight = 685.59).

o Calculation: (685.59 g/mol ) x (10 mmol/L) x (1 L/2000 mL) x (1 mL) = 6.8559 mg. For
ease of handling, it is often better to prepare a larger volume. For 10mg, you would add
1.459 mL of DMSO.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the
Licam-C powder.

» Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
tightly sealed vials to avoid repeated freeze-thaw cycles. Store aliquots at -20°C for long-
term storage or 4°C for short-term use.
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Preparation Workflow

Start: Equilibrate
Licam-C to Room Temp

Weigh Licam-C Powder

Add Anhydrous DMSO

Vortex to Dissolve
(Gentle heat if needed)

Aliquot into Single-Use Vials

Store at -20°C or 4°C

Stock Solution Ready
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Chelation Mechanism

Licam-C

Licam-C-Pu
Complex
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Experimental Workflow: In Vitro Decorporation

Plate and
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Load Cells with
Radionuclide

Wash to Remove
Unbound Radionuclide

Treat with Licam-C
(and Controls)

Collect Supernatant
and Cell Lysate

Measure Radioactivity
in Fractions

Analyze Data:
Calculate % Removal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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